3-[2-(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)-2-oxoethyl]-4-methyl-7-(naphthalen-2-ylmethoxy)-2H-chromen-2-one

• Molecular Formula: C32H33NO5
• Molecular Weight: 511.6 g/mol
• IUPAC Name: 3-[2-(4a-hydroxy-1,3,4,5,6,7,8,8a-octahydroisoquinolin-2-yl)-2-oxoethyl]-4-methyl-7-(naphthalen-2-ylmethoxy)chromen-2-one
• InChI: InChI=1S/C32H33NO5/c1-21-27-12-11-26(37-20-22-9-10-23-6-2-3-7-24(23)16-22)17-29(27)38-31(35)28(21)18-30(34)33-15-14-32(36)13-5-4-8-25(32)19-33/h2-3,6-7,9-12,16-17,25,36H,4-5,8,13-15,18-20H2,1H3
• InChI Key: WQZQPQLZXUAVFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC3=CC4=CC=CC=C4C=C3)CC(=O)N5CCC6(CCCCC6C5)O

Description

3-[2-(4A-HYDROXY-DECAHYDROISOQUINOLIN-2-YL)-2-OXOETHYL]-4-METHYL-7-[(NAPHTHALEN-2-YL)METHOXY]-2H-CHROMEN-2-ONE is a complex organic compound that belongs to the class of chromen-2-one derivatives. This compound is characterized by its unique structure, which includes a decahydroisoquinoline moiety, a naphthalen-2-ylmethoxy group, and a chromen-2-one core. These structural features contribute to its diverse chemical and biological properties, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2-(4A-HYDROXY-DECAHYDROISOQUINOLIN-2-YL)-2-OXOETHYL]-4-METHYL-7-[(NAPHTHALEN-2-YL)METHOXY]-2H-CHROMEN-2-ONE involves multiple steps, each requiring specific reagents and conditions. One common approach is the Castagnoli–Cushman reaction, which is used to synthesize the decahydroisoquinoline moiety . This reaction typically involves the condensation of an aromatic amine with diethyl malonate in the presence of a base such as triethylamine.

For the chromen-2-one core, a domino three-component coupling reaction can be employed . This reaction involves the generation of an aryne intermediate, which then reacts with dimedone and N,N-dimethylformamide (DMF) to form the chromen-2-one structure. The final step involves the coupling of the decahydroisoquinoline moiety with the chromen-2-one core under specific conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for the Castagnoli–Cushman reaction and the domino three-component coupling reaction, as well as the implementation of advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

3-[2-(4A-HYDROXY-DECAHYDROISOQUINOLIN-2-YL)-2-OXOETHYL]-4-METHYL-7-[(NAPHTHALEN-2-YL)METHOXY]-2H-CHROMEN-2-ONE undergoes various types of chemical reactions, including:

Oxidation: The chromen-2-one core can be oxidized to form quinolone derivatives.

Reduction: The decahydroisoquinoline moiety can be reduced to form tetrahydroisoquinoline derivatives.

Substitution: The naphthalen-2-ylmethoxy group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as amines and thiols can be used in substitution reactions.

Major Products

Oxidation: Quinolone derivatives.

Reduction: Tetrahydroisoquinoline derivatives.

Substitution: Various substituted chromen-2-one derivatives.

Scientific Research Applications

3-[2-(4A-HYDROXY-DECAHYDROISOQUINOLIN-2-YL)-2-OXOETHYL]-4-METHYL-7-[(NAPHTHALEN-2-YL)METHOXY]-2H-CHROMEN-2-ONE has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Studied for its potential as an antimicrobial and antioomycete agent.

Medicine: Investigated for its potential therapeutic effects, including anticancer and anti-inflammatory properties.

Industry: Used in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-[2-(4A-HYDROXY-DECAHYDROISOQUINOLIN-2-YL)-2-OXOETHYL]-4-METHYL-7-[(NAPHTHALEN-2-YL)METHOXY]-2H-CHROMEN-2-ONE involves its interaction with specific molecular targets and pathways. The compound is known to disrupt biological membrane systems, leading to cell death in certain microorganisms . Additionally, it may inhibit specific enzymes or receptors involved in disease pathways, contributing to its therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

4-Hydroxy-2-quinolones: These compounds share a similar quinolone core and exhibit comparable biological activities.

Quinolinyl-pyrazoles: These compounds have a quinoline moiety and are known for their pharmacological properties.

Tetrahydroisoquinoline derivatives: These compounds are structurally related and have similar chemical reactivity.

Uniqueness

3-[2-(4A-HYDROXY-DECAHYDROISOQUINOLIN-2-YL)-2-OXOETHYL]-4-METHYL-7-[(NAPHTHALEN-2-YL)METHOXY]-2H-CHROMEN-2-ONE is unique due to its combination of a decahydroisoquinoline moiety, a naphthalen-2-ylmethoxy group, and a chromen-2-one core. This unique structure contributes to its diverse chemical reactivity and broad range of biological activities, making it a valuable compound for scientific research and industrial applications.